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Compound of Interest

Compound Name: Diclazuril-d4

Cat. No.: B12417808

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information, handling procedures, and toxicological
data for Diclazuril-d4. Given that Diclazuril-d4 is a deuterated form of Diclazuril, its chemical
and toxicological properties are considered analogous to the parent compound. All data
presented herein pertains to Diclazuril and should be applied with due diligence to its
deuterated analogue.

Section 1: Hazard Identification and Classification

Diclazuril is classified as a substance with potential health hazards. The primary concerns are
reproductive toxicity and organ damage through prolonged or repeated exposure.

GHS Hazard Statements:
e H361d: Suspected of damaging the unborn child.[1][2][3][4]

o H373: May cause damage to organs (Lungs, Lymph nodes, Liver) through prolonged or
repeated exposure.[1]

Signal Word: Warning[3][4]

Hazard Pictograms:
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Section 2: Toxicological Data

The following tables summarize the available acute toxicity data for Diclazuril. These studies
were conducted following standardized experimental protocols, such as those outlined by the
Organisation for Economic Co-operation and Development (OECD).

ble 1: yral Toxicity[1][4][5[6]

Species Route LD50 (mg/kg bw) Method

OECD Test Guideline
Rat Oral >5000

420

OECD Test Guideline
Mouse Oral >5000

420

OECD Test Guideline
Dog Oral >5000

420
Species Route LD50 (mg/kg bw) Method

OECD Test Guideline
402

Rabbit Dermal >4000

ble 3: halati iCity[21[41[51[6]

Species Route LC50 (mgl/L) Exposure Time Method
OECD Test
Rat Inhalation >2.24 4 hours
Guideline 403

Section 3: Experimental Protocols
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The toxicological data presented in this guide are derived from studies conducted in
accordance with internationally recognized guidelines. The following provides an overview of
the methodologies employed in these key experiments.

OECD Test Guideline 420: Acute Oral Toxicity - Fixed
Dose Procedure

This method is designed to assess the acute toxic effects of a substance following oral
administration.[5][6][7][8][9] A stepwise procedure is used where groups of animals, typically
female rats, are dosed at one of a series of fixed dose levels (5, 50, 300, 2000, or 5000 mg/kg).
[6][9] The initial dose is selected based on a preliminary "sighting study" to identify a dose that
produces signs of toxicity without mortality.[6][8][9] Subsequent dosing depends on the
observed outcomes.[6] Animals are observed for a total of 14 days for signs of toxicity and
mortality.[7][9] This procedure aims to identify a dose that causes evident toxicity, allowing for
classification of the substance's hazard, while minimizing animal mortality.[5][6][7]

OECD Test Guideline 402: Acute Dermal Toxicity

This guideline evaluates the potential adverse effects of a substance from a single dermal
exposure.[10][11] The test substance is applied uniformly to a shaved area of the skin
(approximately 10% of the body surface) of the test animals, usually rabbits or rats.[10][12] The
application site is then covered with a porous gauze dressing for a 24-hour exposure period,
after which the residual test substance is removed.[10][12] Animals are observed for 14 days
for signs of dermal irritation, systemic toxicity, and mortality.[10][11] This test determines the
median lethal dose (LD50) and provides information for hazard classification and labeling.[10]

OECD Test Guideline 403: Acute Inhalation Toxicity

This test provides information on health hazards arising from short-term inhalation exposure to
a chemical.[13][14][15][16] The test involves exposing animals, typically rats, to the substance
as a gas, vapor, aerosol, or particulate for a defined period, usually 4 hours.[13][14][15][16] A
traditional protocol involves exposing groups of animals to at least three different
concentrations to determine the median lethal concentration (LC50).[13][14][15] A
"Concentration x Time" (CxT) protocol may also be used to assess the relationship between
concentration, exposure duration, and toxicity.[13][14][15] Following exposure, animals are
observed for at least 14 days.[13][16]
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Section 4: Signaling Pathway of Diclazuril-induced
Apoptosis

Diclazuril has been shown to induce apoptosis in the protozoan parasite Eimeria tenella. This
process involves the nuclear translocation of Glyceraldehyde-3-Phosphate Dehydrogenase
(GAPDH), a key glycolytic enzyme, and the subsequent activation of an intrinsic caspase-
mediated cell death pathway.

Nucleus

GAPDH

Click to download full resolution via product page
Caption: Diclazuril-induced apoptosis in Eimeria tenella.

Pathway Description: Diclazuril treatment leads to an increased expression of GAPDH in the
cytoplasm.[3][17] This is followed by the translocation of GAPDH into the nucleus.[3][17]
Concurrently, Diclazuril disrupts the mitochondrial membrane potential, leading to the release
of cytochrome c.[18] This event triggers the activation of the intrinsic apoptotic pathway,
characterized by the activation of caspase-9, which in turn activates the executioner caspase-
3, ultimately leading to programmed cell death.[3][17][18]
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Section 5: Safe Handling and Emergency

Procedures
Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE for the specific
handling conditions. The following diagram outlines a general workflow for selecting adequate
PPE.
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Caption: Personal Protective Equipment (PPE) selection workflow.
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First Aid Measures

In case of exposure, follow these first aid procedures and seek medical attention.

General Advice: In case of accident or if you feel unwell, seek medical advice immediately.[1][2]

First aid responders should use recommended PPE.[1]

Inhalation: Move the exposed person to fresh air. If breathing is difficult, give oxygen. Get
medical attention.[1][3][4]

Skin Contact: Immediately flush skin with plenty of soap and water.[1][3][4] Remove
contaminated clothing and shoes.[1][3][4] Wash clothing before reuse.[1][3][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.[1]

[2131[4]

Ingestion: Do NOT induce vomiting.[1][2][3][4] Rinse mouth thoroughly with water.[1][2][3][4]
Get medical attention.[1][2][3][4]

Spillage and Disposal

Spills: In case of a spill, avoid dust formation.[1] Use personal protective equipment.|[3]
Contain the spill and collect with an inert absorbent material.[3] Dispose of the waste in an
approved waste disposal plant.[1][3] Local authorities should be advised if significant
spillages cannot be contained.[1][2][3]

Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[1][3]

Section 6: Storage and Stability

Storage: Keep in properly labeled containers.[1][3] Store in a cool, dry, and well-ventilated
area. Store locked up.[3][4]

Stability: Stable under normal conditions.[1][4][19]

Incompatible Materials: Avoid contact with strong oxidizing agents.[1][4][19]
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Hazardous Decomposition Products: No hazardous decomposition products are known
under normal conditions of use.[1][4][19]

This technical guide is intended to provide comprehensive safety information for the handling of

Diclazuril-d4. It is imperative that all users read and understand this information before

working with this compound. Always adhere to good laboratory practices and local safety

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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